Cas no 1805345-54-3 (4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol)

• Product Name: 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol
• CAS No: 1805345-54-3
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857622
• Update Time: 2025-06-09

4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-2-5-6(12)1-4(3-14)13-7(5)8(10)11/h1,8,14H,2-3H2,(H2,12,13)
• InChI Key： ZLJNCKLOZQQFCP-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(CO)N=C1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol

Introduction to 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1805345-54-3)

4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol, identified by its CAS number 1805345-54-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic ring structure that is widely recognized for its versatility in drug design and development. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, a difluoromethyl group, and a hydroxymethyl group at the 6-position, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structural features of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol contribute to its unique reactivity and potential biological activity. The amino group at the 4-position can participate in hydrogen bonding interactions, enhancing its binding affinity to biological targets. The bromomethyl group at the 3-position serves as a versatile handle for further functionalization via nucleophilic substitution reactions, allowing chemists to introduce diverse molecular motifs. The difluoromethyl group at the 2-position is known to modulate metabolic stability and binding properties, often improving the pharmacokinetic profile of drug candidates. Finally, the hydroxymethyl group at the 6-position provides another site for chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been explored as intermediates in the synthesis of various therapeutic agents, including kinase inhibitors, antiviral drugs, and anticancer agents. The structural motif of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol aligns well with several pharmacophores that are critical for drug efficacy. For instance, the combination of an amino group and a bromomethyl substituent is frequently found in small-molecule inhibitors targeting protein-protein interactions, while the difluoromethyl group is often incorporated to enhance binding affinity and resistance to metabolic degradation.

One of the most compelling aspects of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol is its potential as a building block for novel drug candidates. Researchers have leveraged similar pyridine scaffolds to develop inhibitors of enzymes involved in cancer metabolism and inflammation. The presence of multiple reactive sites allows for extensive structural diversification through combinatorial chemistry and parallel synthesis strategies. This flexibility has enabled the generation of large libraries of derivatives, which can be screened for biological activity using high-throughput screening (HTS) techniques.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol. Molecular modeling studies have been employed to predict binding interactions with target proteins, providing insights into how structural modifications might influence pharmacological activity. These virtual screening approaches have complemented experimental efforts by identifying promising candidates for further optimization. Additionally, machine learning algorithms have been trained on large datasets of known drug-like molecules to predict novel bioactive structures, offering a powerful tool for designing next-generation therapeutics.

The synthesis of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps typically include halogenation reactions to introduce the bromomethyl group, protection-deprotection strategies to handle reactive functional groups, and fluorination techniques to incorporate the difluoromethyl moiety. The hydroxymethylation at the 6-position can be achieved through various methods, such as reduction of esters or direct functionalization of aromatic rings. Each synthetic step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.

In terms of biological evaluation, preliminary studies on derivatives of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol have shown promising results in vitro. Some early-stage compounds have demonstrated inhibitory activity against enzymes implicated in cancer progression and inflammatory diseases. For example, modifications at the amino and hydroxymethyl positions have been found to enhance binding affinity to specific protein targets. Furthermore, computational modeling has suggested that incorporating additional fluorinated groups might improve metabolic stability and reduce off-target effects.

The future development of 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol will likely focus on optimizing its pharmacological properties through structure-based drug design principles. By leveraging insights from both experimental and computational studies, researchers aim to identify analogs with improved efficacy and reduced toxicity profiles. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol will remain at the forefront of medicinal chemistry research.

Moreover, green chemistry principles are increasingly being integrated into the synthesis of complex molecules such as 4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Catalytic methods are being explored as alternatives to traditional stoichiometric approaches, while solvent-free reactions are being optimized for scalability and environmental compatibility. These advancements not only enhance process efficiency but also align with broader regulatory requirements aimed at promoting sustainable pharmaceutical manufacturing.

In conclusion,4-Amino-3-(bromomethyl)-2-(difluoromethyl)pyridine-6-methanol (CAS No. 1805345-54-3) represents a versatile intermediate with significant potential in pharmaceutical research and development。 Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases。 With continued advancements in synthetic methodologies、computational biology、and green chemistry，this compound is poised to play a crucial role in shaping future treatments across multiple therapeutic areas。